N-[3-({[(4-chlorophenyl)acetyl]carbamothioyl}amino)-4-methoxyphenyl]furan-2-carboxamide

• Molecular Formula: C21H18ClN3O4S
• Molecular Weight: 443.9 g/mol
• IUPAC Name: N-[3-[[2-(4-chlorophenyl)acetyl]carbamothioylamino]-4-methoxyphenyl]furan-2-carboxamide
• InChI: InChI=1S/C21H18ClN3O4S/c1-28-17-9-8-15(23-20(27)18-3-2-10-29-18)12-16(17)24-21(30)25-19(26)11-13-4-6-14(22)7-5-13/h2-10,12H,11H2,1H3,(H,23,27)(H2,24,25,26,30)
• InChI Key: NIFOHKJLXCLBPZ-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)NC(=O)C2=CC=CO2)NC(=S)NC(=O)CC3=CC=C(C=C3)Cl

Description

N-[3-({[(4-chlorophenyl)acetyl]carbamothioyl}amino)-4-methoxyphenyl]furan-2-carboxamide, also known as CCG-203971, is a chemical compound that has been extensively studied for its potential use in cancer treatment. This compound belongs to the class of small molecule inhibitors that target protein-protein interactions.

Mechanism of Action

N-[3-({[(4-chlorophenyl)acetyl]carbamothioyl}amino)-4-methoxyphenyl]furan-2-carboxamide binds to the hydrophobic pocket of MDMX and disrupts the interaction between MDMX and p53. This leads to the activation of p53-mediated apoptosis in cancer cells. Additionally, this compound has been shown to induce cell cycle arrest in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have potent anti-cancer activity in vitro and in vivo. It has been shown to induce apoptosis in various types of cancer cells, including breast cancer, lung cancer, and leukemia. Additionally, this compound has been shown to inhibit tumor growth in mouse models of breast cancer and leukemia.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-[3-({[(4-chlorophenyl)acetyl]carbamothioyl}amino)-4-methoxyphenyl]furan-2-carboxamide is its specificity towards the MDMX-p53 interaction. This makes it a promising candidate for cancer treatment with minimal side effects. However, one of the limitations of this compound is its poor solubility, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on N-[3-({[(4-chlorophenyl)acetyl]carbamothioyl}amino)-4-methoxyphenyl]furan-2-carboxamide. One of the directions is to improve its solubility and bioavailability for in vivo studies. Another direction is to investigate its potential use in combination with other anti-cancer agents. Additionally, further studies are needed to evaluate the safety and efficacy of this compound in clinical trials.

Synthesis Methods

The synthesis of N-[3-({[(4-chlorophenyl)acetyl]carbamothioyl}amino)-4-methoxyphenyl]furan-2-carboxamide is a multi-step process that involves the use of various reagents and solvents. The first step involves the reaction of 4-chlorobenzoyl chloride with 4-methoxyaniline in the presence of a base to form 4-chloro-N-(4-methoxyphenyl)benzamide. The second step involves the reaction of the previously formed compound with thiourea in the presence of a base to form this compound.

Scientific Research Applications

N-[3-({[(4-chlorophenyl)acetyl]carbamothioyl}amino)-4-methoxyphenyl]furan-2-carboxamide has been extensively studied for its potential use in cancer treatment. It has been shown to inhibit the interaction between two proteins, MDMX and p53, which play a crucial role in the regulation of cell growth and division. The overexpression of MDMX is often observed in various types of cancer, which leads to the inhibition of p53-mediated apoptosis. By inhibiting the interaction between MDMX and p53, this compound can restore the function of p53 and induce apoptosis in cancer cells.